1-(Hydroxymethyl)cyclohexane-1-carbonitrile

• IUPAC Name: 1-(hydroxymethyl)cyclohexane-1-carbonitrile
• InChI: InChI=1S/C8H13NO/c9-6-8(7-10)4-2-1-3-5-8/h10H,1-5,7H2
• InChI Key: OTFFQLYIFZDRRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CO)C#N
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol

Description

1-(Hydroxymethyl)cyclohexane-1-carbonitrile is a chemical compound with the molecular formula C8H13NO. It has a molecular weight of 139.2. The compound is in liquid form at room temperature.

Molecular Structure Analysis

The molecular structure of 1-(Hydroxymethyl)cyclohexane-1-carbonitrile includes a six-membered ring, a nitrile group (aliphatic), a hydroxyl group, and a primary alcohol. The InChI code for the compound is 1S/C8H13NO/c9-6-8(7-10)4-2-1-3-5-8/h10H,1-5,7H2.

Physical And Chemical Properties Analysis

1-(Hydroxymethyl)cyclohexane-1-carbonitrile is a liquid at room temperature. It has a molecular weight of 139.2.

Scientific Research Applications

Cyclohexene Derivatives

This compound can be converted to cyclohexene derivatives through photochemical reactions. . These derivatives find applications in materials science, polymer chemistry, and as intermediates for further functionalization.

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes.

Synthesis routes and methods

Procedure details

To a solution of methyl 1-cyanocyclohexanecarboxylate (prepared according to Fleming et. al, J. Org. Chem. 2005, 70, 2200) (8.54 g, 51.10 mmol) in anhydrous tetrahydrofuran (300 mL) was added anhydrous methanol (3.1 mL, 78.00 mmol) and lithium borohydride (4.0 M solution in tetrahydrofuran 19 mL, 76 mmol). The reaction solution was heated to reflux under a nitrogen atmosphere for 4 hours, cooled to ambient temperature. The mixture was quenched by the slow addition of saturated aqueous ammonium chloride (5 mL). The mixture was diluted with ethyl acetate (400 mL), washed with a 2:1 mixture of saturated aqueous ammonium chloride and water (2×300 mL), dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to afford the title compound as a colorless oil (6.30 g, 89%): 1H NMR (300 MHz, CDCl3) δ 3.55 (s, 2H), 2.78 (br s, 1H), 1.98-1.93 (m, 2H), 1.74-1.69 (m, 4H), 1.63-1.48 (m, 4H).